Cas no 941875-21-4 (4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 941875-21-4
• MF: C₁₄H₁₁BrFN₅O₂S
• MW: 412.236843347549
• CID: 6353091
• PubChem ID: 16809080
• Update Time: 2025-05-20

4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• 4-bromo-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide
• AKOS024625992
• 941875-21-4
• 4-bromo-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• F2071-0327
• 4-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• Inchi： 1S/C14H11BrFN5O2S/c15-10-1-7-13(8-2-10)24(22,23)17-9-14-18-19-20-21(14)12-5-3-11(16)4-6-12/h1-8,17H,9H2
• InChI Key： MZMGHEQVVNFUGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCC1=NN=NN1C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 410.98009g/mol
• Monoisotopic Mass: 410.98009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.2Ų

Additional information on 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide

Recent Advances in the Study of 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS: 941875-21-4)

The compound 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS: 941875-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique tetrazole and fluorophenyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that 941875-21-4 exhibits promising activity against certain enzymes and receptors, making it a candidate for further investigation in the treatment of various diseases, including cancer, inflammatory disorders, and infectious diseases. The compound's ability to interact with sulfonamide-binding proteins has also been explored, shedding light on its potential as a versatile scaffold for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 941875-21-4, revealing that the bromo and fluoro substituents play a critical role in enhancing its binding affinity and selectivity. The study employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with target proteins. These findings were corroborated by in vitro assays, which confirmed the compound's inhibitory effects on specific enzymatic pathways.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the pharmacokinetic properties of 941875-21-4. The researchers reported that the compound exhibits favorable metabolic stability and bioavailability, which are essential attributes for its development as a therapeutic agent. Additionally, the study highlighted the compound's low cytotoxicity profile, suggesting its potential for safe use in clinical settings.

Despite these promising findings, challenges remain in the development of 941875-21-4 as a drug candidate. For instance, further optimization of its physicochemical properties, such as solubility and permeability, may be required to improve its drug-like characteristics. Moreover, comprehensive in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials.

In conclusion, the recent studies on 4-bromo-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS: 941875-21-4) underscore its potential as a valuable tool in chemical biology and a promising lead compound for drug discovery. Continued research efforts aimed at optimizing its properties and elucidating its mechanism of action will be crucial for advancing its therapeutic applications.